Cas no 2157677-28-4 (benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate)

• Product Name: benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate
• CAS No: 2157677-28-4
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 5808041
• PubChem ID: 165938792
• Update Time: 2025-08-04

benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7303643
• 2157677-28-4
• benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate

• Inchi： 1S/C12H15F2NO3/c13-11(14)10(16)6-7-15-12(17)18-8-9-4-2-1-3-5-9/h1-5,10-11,16H,6-8H2,(H,15,17)
• InChI Key： DGUJUMBGFALWAI-UHFFFAOYSA-N
• SMILES： FC(C(CCNC(=O)OCC1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate

Introduction to Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate (CAS No. 2157677-28-4)

Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate, a compound with the chemical identifier CAS No. 2157677-28-4, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and hydroxy functional groups in its molecular structure contributes to its distinct reactivity and biological activity, making it a promising candidate for further research and therapeutic applications.

The molecular structure of Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 4,4-difluoro-3-hydroxybutyl chain. This configuration imparts specific chemical and biological characteristics that are highly relevant in modern medicinal chemistry. The fluoro substituents, in particular, are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates have shown potential in various therapeutic areas, including neurology, oncology, and anti-inflammatory treatments. The unique combination of functional groups in Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate positions it as a versatile intermediate for synthesizing more complex molecules with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting specific enzymatic pathways. The hydroxy group within the 4,4-difluoro-3-hydroxybutyl chain can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. This feature makes Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate an attractive scaffold for designing inhibitors or modulators of key enzymes involved in disease processes.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. The incorporation of two fluorine atoms in the molecular structure of Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate not only enhances its metabolic stability but also increases its interaction with biological targets. This dual functionality has been observed to contribute to the compound's efficacy in preclinical models.

The synthesis of Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of specialized catalysts and protecting groups has enabled researchers to achieve optimal reaction outcomes while maintaining structural integrity.

In addition to its synthetic significance, Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate has shown promise in various biological assays. Its ability to interact with biological targets suggests potential therapeutic benefits across multiple disease indications. Researchers are exploring its efficacy as an intermediate for developing novel therapeutics that address unmet medical needs.

The compound's unique structural features also make it a valuable tool for mechanistic studies in drug discovery. By understanding how Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate interacts with biological systems at the molecular level, scientists can gain insights into broader pharmacological principles. These insights are crucial for designing more effective drugs with improved safety profiles.

The future prospects of Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate are promising as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical development. The integration of computational modeling and high-throughput screening techniques will further enhance the efficiency of drug discovery programs utilizing this scaffold.

In conclusion, Benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate (CAS No. 2157677-28-4) stands out as a significant compound in the realm of pharmaceutical chemistry and biomedicine. Its unique structural composition and functional attributes make it a versatile intermediate with broad applicability in drug development. As research progresses, this compound is poised to play a pivotal role in addressing complex medical challenges through innovative therapeutic strategies.